Cas no 57320-63-5 (4-(Difluoromethoxy)benzoyl Chloride)

• Product Name: 4-(Difluoromethoxy)benzoyl Chloride
• CAS No: 57320-63-5
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD00833410
• CID: 367383
• PubChem ID: 2736991
• Update Time: 2025-07-02

4-(Difluoromethoxy)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(difluoromethoxy)-
• 4-(Difluoromethoxy)benzoyl chloride
• 4-difluoromethoxybenzoyl chloride
• p-(Difluoromethoxy)benzoyl chloride
• 4-(difluoromethoxy)benzoyl chloride, AldrichCPR
• 4-(difluoromethoxy) benzoyl chloride
• AKOS009158370
• DTXSID20371749
• PS-10753
• SCHEMBL2422073
• 4-(Difluoromethoxy)benzoylchloride
• 57320-63-5
• FT-0640449
• MFCD00833410
• DB-053034
• 4-(Difluoromethoxy)benzoyl Chloride

• MDL： MFCD00833410
• Inchi： 1S/C8H5ClF2O2/c9-7(12)5-1-3-6(4-2-5)13-8(10)11/h1-4,8H
• InChI Key： BRXHGTQXWFFHMM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC(F)F)=O

Computed Properties

• Exact Mass: 205.99500
• Monoisotopic Mass: 205.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.366
• Melting Point: 116-118 ºC
• Boiling Point: 259 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.486
• PSA: 26.30000
• LogP: 2.66700

4-(Difluoromethoxy)benzoyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(Difluoromethoxy)benzoyl Chloride

Recent Advances in the Application of 4-(Difluoromethoxy)benzoyl Chloride (CAS 57320-63-5) in Chemical and Pharmaceutical Research

4-(Difluoromethoxy)benzoyl chloride (CAS 57320-63-5) has emerged as a crucial building block in modern pharmaceutical and agrochemical research. This fluorinated aromatic compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly due to the unique properties imparted by the difluoromethoxy group. Recent studies have highlighted its growing importance in drug discovery programs targeting metabolic disorders, inflammatory diseases, and central nervous system conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(difluoromethoxy)benzoyl chloride in the development of novel GPR40 agonists for diabetes treatment. Researchers utilized this intermediate to introduce the difluoromethoxy pharmacophore into a series of phenylpropanoic acid derivatives, resulting in compounds with improved metabolic stability and enhanced binding affinity compared to their non-fluorinated analogs. The electron-withdrawing nature of the difluoromethoxy group was found to significantly influence the compounds' pharmacokinetic properties.

In synthetic methodology developments, a team from MIT reported (2024, ACS Catalysis) an innovative continuous-flow process for the safe handling and reaction of 4-(difluoromethoxy)benzoyl chloride. This addresses the traditional challenges associated with this moisture-sensitive reagent, enabling more efficient scale-up for industrial applications. The protocol achieved 92% yield in amide bond formations with various amines while minimizing hazardous waste generation.

Recent patent applications (WO202318765, 2023) have revealed the compound's application in next-generation herbicide development. The difluoromethoxy moiety, introduced via 4-(difluoromethoxy)benzoyl chloride, was shown to enhance the herbicidal activity of pyridine derivatives while maintaining favorable environmental profiles. This builds upon earlier work demonstrating the group's ability to modify bioavailability and environmental persistence of agrochemicals.

Emerging research in radiopharmaceuticals (EJNMMI Radiopharmacy and Chemistry, 2024) has explored 4-(difluoromethoxy)benzoyl chloride as a precursor for PET tracer development. The fluorine atoms allow for ¹⁸F labeling strategies, while the benzoyl chloride functionality enables conjugation to various targeting vectors. Preliminary results show promise for imaging applications in neurology and oncology.

Quality control advancements have also been reported, with a 2024 Analytical Chemistry publication describing a novel HPLC-MS method for detecting and quantifying process-related impurities in 4-(difluoromethoxy)benzoyl chloride batches. This addresses the growing need for stringent quality standards as the compound finds broader pharmaceutical applications.

Looking forward, the unique combination of synthetic versatility and favorable physicochemical properties positions 4-(difluoromethoxy)benzoyl chloride as a key intermediate in the development of next-generation therapeutics and agrochemicals. Ongoing research continues to expand its applications, particularly in areas requiring metabolic stability enhancement and controlled lipophilicity modulation.